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Compound of Interest

Compound Name: 4-Chloro-2,6-dinitrobenzoic acid

CAS No.: 95192-57-7

Cat. No.: B1607894

Get Quote

Systematic Nomenclature, Synthesis, and Structural Reactivity

Executive Summary
4-Chloro-2,6-dinitrobenzoic acid (CAS: 95192-57-7) is a highly functionalized aromatic

intermediate characterized by a sterically crowded carboxylic acid group and an electron-

deficient benzene ring.[1][2][3][4][5][6][7] Distinct from its more common isomer (4-chloro-3,5-

dinitrobenzoic acid), the 2,6-dinitro variant exhibits unique physicochemical properties driven

by the "ortho effect," where the bulky nitro groups at positions 2 and 6 impose significant steric

hindrance on the carboxyl moiety.[6][7] This guide outlines the IUPAC nomenclature standards,

validated synthetic pathways, and the specific reactivity profile relevant to medicinal chemistry

and supramolecular synthesis.[6][7]

Nomenclature and Structural Definition
IUPAC Name Construction
The systematic name 4-Chloro-2,6-dinitrobenzoic acid is the Preferred IUPAC Name (PIN).

[1][5][6][7] The nomenclature follows the hierarchy of functional groups and locant assignment
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rules:

Principal Functional Group: The carboxylic acid (-COOH) takes priority, defining the parent

structure as benzoic acid.[5][6][8] The carbon atom attached to the carboxyl group is

designated as C1.[5][6][8]

Numbering: The ring is numbered to give the lowest possible locants to the substituents.[5]

[6][8]

Nitro groups are at positions 2 and 6.[5][6][8][9][10][11]

Chlorine is at position 4.[1][5][6][8]

The set of locants is 2, 4, 6.[6][7][9][10][11][12][13][14]

Alphabetical Order: Substituents are listed alphabetically (Chloro before Nitro).

Correct Name: 4-Chloro-2,6-dinitrobenzoic acid.[1][2][3][4][5][6][7][13][14][15]

Structural Analysis & The Ortho Effect
The molecule possesses a plane of symmetry passing through the C1-C4 axis.[5][6][8]

Steric Inhibition of Resonance: The nitro groups at C2 and C6 force the carboxylic acid group

out of the plane of the benzene ring.[6][8] This steric crowding (the ortho effect) significantly

alters reactivity:

Esterification: Standard Fischer esterification is often inhibited; acid chloride formation

requires forcing conditions or specific reagents (e.g., thionyl chloride with DMF catalyst).[5]

[6][8]

Decarboxylation: The electron-withdrawing nature of the nitro groups, combined with steric

strain, makes the compound susceptible to thermal decarboxylation, yielding 1-chloro-3,5-

dinitrobenzene (5-chloro-1,3-dinitrobenzene).[6][7]
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Feature Specification

Formula C₇H₃ClN₂O₆

Molecular Weight 246.56 g/mol

CAS Number 95192-57-7

SMILES OC(=O)C1=C([O-])C=C(Cl)C=C1[O-]

Geometry
Non-planar carboxyl group (torsional strain from

2,6-NO₂).[3][5][6][7][15][16]

Physicochemical Profile
The following data summarizes the key physical properties relevant to handling and synthesis.

Property Value Notes

Appearance Yellow crystalline powder
Nitro groups impart color.[5][6]

[7]

Melting Point 205–206 °C
High MP due to symmetry and

polarity.[5][6][8]

Predicted pKa ~0.96 ± 0.34

Highly acidic due to electron-

withdrawing NO₂ groups.[5][6]

[8]

Solubility
Soluble in EtOAc, DMSO,

MeOH

Poorly soluble in cold water;

soluble in aqueous base.[6][7]

Stability Heat Sensitive

Risk of decarboxylation at

elevated temperatures

(>200°C).[5][6][8]

Synthetic Pathways[5][6][7][8][13][15]
The synthesis of 4-Chloro-2,6-dinitrobenzoic acid is challenging due to the directing effects

of the substituents.[5][6][7] Direct nitration of 4-chlorobenzoic acid yields the 3,5-dinitro isomer.
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[5][6][7] Therefore, the oxidation of 4-chloro-2,6-dinitrotoluene is the preferred industrial and

laboratory route.[5][6][7]

Validated Synthetic Route (Graphviz Diagram)
The pathway begins with 4-chlorotoluene, utilizing the methyl group's ortho-directing power to

install nitro groups at positions 2 and 6, followed by oxidation.[6][7]

4-Chlorotoluene
(Starting Material)

4-Chloro-2-nitrotoluene
(Intermediate)

HNO3/H2SO4
Nitration (Mononitration) 4-Chloro-2,6-dinitrotoluene

(Precursor)

HNO3/H2SO4
Fuming, Heat (Dinitration) 4-Chloro-2,6-dinitrobenzoic acid

(Target)

KMnO4 or CrO3
Oxidation (Side-chain)

Click to download full resolution via product page

Figure 1: Step-wise synthesis of 4-Chloro-2,6-dinitrobenzoic acid from 4-chlorotoluene.

Detailed Methodology
Nitration (Step 1 & 2): 4-Chlorotoluene is nitrated using a mixture of concentrated nitric and

sulfuric acids.[5][6][8] The methyl group directs the incoming nitro groups to the ortho

positions (2 and 6).[5][8] Separation of isomers may be required after the first nitration, but

dinitration drives the reaction to the thermodynamically stable 2,6-dinitro product.[6][7]

Oxidation (Step 3): The methyl group of 4-chloro-2,6-dinitrotoluene is oxidized to a carboxylic

acid.[5][6]

Reagents: Potassium permanganate (KMnO₄) in aqueous pyridine or Chromium trioxide

(CrO₃) in acetic acid/sulfuric acid.[5][6][8]

Conditions: Reflux is required.[5][6][8] The reaction mixture must be monitored carefully as

the electron-deficient ring resists oxidation, but the product is prone to decarboxylation if

overheated.[6][7]

Reactivity and Applications
Nucleophilic Aromatic Substitution (SₙAr)
While the chlorine atom is at position 4, it is meta to the nitro groups at 2 and 6.[6][8]

Consequently, the chlorine is not activated by the resonance withdrawal of the nitro groups (as
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it would be in the 1-chloro-2,4-dinitro isomer).[6][7]

Activation: The chlorine is activated primarily by the para-carboxyl group (moderate

activation) and the inductive effect (-I) of the nitro groups.[5]

Utility: Despite lower reactivity, it serves as a scaffold for synthesizing complex hydrazines

and crown ethers by displacing the chlorine with strong nucleophiles (e.g., hydrazine,

amines) under forcing conditions.[6][7]

Supramolecular Chemistry
The compound is a key building block for bis(dinitrophenyl) crown ethers and stable free

radicals (e.g., hydrazyl radicals).[7][8] The 2,6-dinitro motif provides specific steric shielding

that stabilizes radical species derived from the molecule.[6][7]

Experimental Protocol: Acid Chloride Formation
Due to the steric hindrance of the 2,6-nitro groups, converting this acid to its acid chloride

requires specific conditions to avoid failure or decomposition.[6][7]

Objective: Synthesis of 4-Chloro-2,6-dinitrobenzoyl chloride.

Reagents:

4-Chloro-2,6-dinitrobenzoic acid (1.0 eq)[5][6][7]

Thionyl Chloride (SOCl₂) (5.0 eq)[5][7][8]

N,N-Dimethylformamide (DMF) (Catalytic, 2-3 drops)[6][7]

Procedure:

Setup: Equip a dry round-bottom flask with a reflux condenser and a drying tube (CaCl₂).

Addition: Suspend the acid in neat thionyl chloride. Add catalytic DMF.[5][6][8]

Reaction: Heat the mixture to reflux (75°C) for 3–5 hours. The suspension should clear as

the acid chloride forms.[5][6][8]
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Note: If the reaction is sluggish, verify the quality of SOCl₂. The steric bulk prevents rapid

attack.[5][6][8]

Workup: Distill off excess thionyl chloride under reduced pressure.

Purification: The residue is typically used directly in the next step (e.g., amide coupling) to

minimize hydrolysis risk.[5][6][8]

Safety and Handling (Self-Validating Systems)
Working with polynitro aromatic compounds requires strict adherence to safety protocols to

prevent thermal runaway or explosion.[5][6][8]

Hazard Class Risk Description Mitigation Protocol

Explosion Hazard

Polynitro compounds can

decompose violently at high

temperatures.[5][6][7]

DSC Check: Perform

Differential Scanning

Calorimetry before scaling up

(>5g). Never heat neat residue

>180°C.

Skin Sensitization
Potent skin irritant and

sensitizer.[5][6][8]

Double Gloving: Use Nitrile

gloves (min 0.11mm).[5][6][8]

Wash immediately if yellow

staining occurs.[5][6][8]

Pressure Buildup
Decarboxylation releases CO₂

gas.[5][6][8]

Venting: Ensure reaction

vessels are not sealed tight

during heating; use pressure-

relief valves.[5][6][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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